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Molecular Profile of Aszonapyrone A

The table below summarizes the fundamental chemical and biological characteristics of Aszonapyrone A.

Property Description

IUPAC Name [(2S,4aR,4bS,8R,8aS,10aR)-8-[(4-hydroxy-6-methyl-2-oxopyran-3-yl)methyl]-1,1,4a,8a-
tetramethyl-7-methylidene-2,3,4,4b,5,6,8,9,10,10a-decahydrophenanthren-2-yl] acetate

[1]

Molecular
Formula

C₂₈H₄₀O₅ [2] [1]

Molecular
Weight

456.61 g/mol [2] [1]

CAS Number 83103-08-6 [2]

Class Polycyclic meroditerpene [2]

Natural
Source

Fungi of the genera Neosartorya and Aspergillus (section Fumigati), such as A.
zonatus and N. laciniosa [2] [3] [4]

Solubility Soluble in ethanol, methanol, DMF, or DMSO [2]
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Biological Activity & Comparative Data

Aszonapyrone A exhibits a range of biological activities. The following table compares its documented

effects and the corresponding experimental evidence.

Biological Activity Experimental Data / Observation Test System / Context

Anticancer Activity Induction of apoptosis [3] Breast cancer cell lines (Study by
Eamvijarn et al.) [3]

Cytostatic/cytotoxic effects [4] Human cancer cell lines (MCF-7,
NCI-H460, A375-C5); evaluated via

SRB assay [4]

Antibacterial &
Antibiofilm Activity

Active against multidrug-resistant Gram-

positive bacteria and bacterial biofilms
[2]

Not specified

No antibacterial activity (MIC >256
µg/mL) [5]

Screening against Gram-positive/-
negative bacteria and multidrug-

resistant isolates [5]

Antifungal Activity Potential as an antifungal agent [1] Not specified

Anti-inflammatory
Activity

Inhibition of the NF-κB signaling pathway
[1]

Not specified

Enzyme Inhibition Related meroditerpene, Sartorypyrone
D, is a NADH-fumarate reductase

inhibitor [6]

In vitro enzyme assay [6]

Experimental Protocols from Literature

For researchers looking to replicate or build upon existing studies, here are the methodologies for key

experiments cited in the literature.
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Cytotoxicity Assay (SRB Method): The growth inhibitory activity of Aszonapyrone A on human

cancer cell lines (e.g., MCF-7 breast adenocarcinoma, NCI-H460 non-small cell lung cancer, A375-C5
melanoma) was evaluated using the protein-binding dye Sulforhodamine B (SRB) method [4]. This is

a standard colorimetric assay for in vitro cytotoxicity testing.
Isolation and Purification from Fungal Culture: A typical protocol for obtaining Aszonapyrone A
from fungal cultures involves several steps [5]:

Extraction: The fungal biomass is extracted with ethyl acetate.

Partitioning: The crude extract is subsequently partitioned, often using solvents like n-hexane
and acetonitrile, to remove fatty impurities.

Chromatography: Final purification is achieved using preparative chromatographic techniques,
such as silica gel column chromatography and High-Performance Liquid Chromatography

(HPLC).

Proposed Signaling Pathway in Cancer

The search results indicate that Aszonapyrone A can trigger apoptosis in cancer cells [3] and also inhibit the

NF-κB signaling pathway [1]. While a fully elucidated mechanism is not provided, the diagram below

integrates these findings into a plausible signaling pathway based on the available data.
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Aszonapyrone A
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Downregulation of
Pro-survival Signals

Caspase Activation
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• Breast Cancer Cells (MCF-7)
• Lung Cancer Cells
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Cancer Cell Death
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Key Research Considerations

Source and Production: Aszonapyrone A is a secondary metabolite produced by specific fungi. It

is commercially available for research from biological compound suppliers, typically sold in milligram
quantities [2] [1].

Storage and Stability: For long-term storage, it is recommended to keep Aszonapyrone A at -20°C
to ensure its stability [2].
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Structural Analogs: When studying SAR, it is useful to compare Aszonapyrone A with related

meroditerpenes such as Sartorypyrone A, Aszonapyrone B, and Chevalone B, which may have
varying biological activities and structural features [5] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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